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Compound of Interest

Compound Name: Disperse Yellow 60

Cat. No.: B093087

Ecotoxicity of Disperse Yellow 7: A Comparative
Analysis

A critical evaluation of the environmental impact of Disperse Yellow 7 reveals a significant
ecotoxicological profile, particularly towards aquatic life. This guide provides a comparative
assessment of Disperse Yellow 7 against other disperse dyes, supported by experimental data,
to inform researchers, scientists, and drug development professionals on its potential
environmental risks.

Disperse Yellow 7 (DY7), a monoazo dye, exhibits notable toxicity to a range of aquatic
organisms. Experimental data indicates its potential for adverse effects at low concentrations,
raising concerns about its environmental fate and impact upon release into aquatic
ecosystems.

Comparative Ecotoxicity Data

The following table summarizes the available ecotoxicity data for Disperse Yellow 7 and a
selection of other disperse dyes, offering a quantitative comparison of their impact on various
trophic levels.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b093087?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Test ] ] ) Referenc
Dye . Endpoint  Duration Value Units
Organism e
Pimephale
Disperse s promelas
LC50 20 days 0.025 mg/L
Yellow 7 (Fathead
minnow)
Hyalella
Disperse azteca
) LC50 14 days 0.16 mg/L
Yellow 7 (Amphipod
)
Hyalella
Disperse azteca
) LC50 28 days 0.12 mg/L
Yellow 7 (Amphipod
)
) Hexagenia ]
Disperse IC25 Environme
spp. 21 days 9.6 Ho/g
Yellow 7 (growth) nt Canada
(Mayfly)
Tubifex
. _ IC25 .
Disperse tubifex _ Environme
(reproducti 28 days 1.3-11.8 Ho/g
Yellow 7 (Sludge ) nt Canada
on
worm)
Hyalella
Disperse azteca
) LC50 14 days 141 mg/L
Orange 13 (Amphipod
)
Hyalella
Disperse azteca
) LC50 28 days 0.61 mg/L
Orange 13 (Amphipod
)
Oncorhync
Disperse hus mykiss
. NOEC 122 days >0.0048 mg/L
Blue 79:1 (Rainbow
trout)
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Pimephale
Disperse s promelas
LC50 96 hours 0.0675 mg/L [1]
Blue 291 (Fathead
minnow)

LC50 (Lethal Concentration 50): The concentration of a substance that is lethal to 50% of the
test organisms. IC25 (Inhibitory Concentration 25): The concentration of a substance that
causes a 25% inhibition in a measured response (e.g., growth, reproduction). NOEC (No
Observed Effect Concentration): The highest tested concentration of a substance at which no

statistically significant adverse effect is observed.

Experimental Protocols

The ecotoxicity data presented in this guide are primarily derived from studies following
standardized testing protocols, such as those established by the Organisation for Economic
Co-operation and Development (OECD). These guidelines ensure the reliability and

comparability of ecotoxicological data.

General Experimental Workflow for Aquatic Toxicity Testing:

Preparation

Exposure Data Analysis

Observation of Effects. Statistical Analysis
(e.g., Mortality, Immobilization, Growth Inhibition) (e.g., Probit, Logit)

Y

Range-finding Test
*| (Determine concentration range)

Determination of Endpoints
(LC50, EC50, NOEC)

Test Organism Definitive Test L
(e.g., Fish, Daphnia, Algae) (Exposure to a series of concentrations) b
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Caption: General workflow for aquatic ecotoxicity testing of disperse dyes.
Key OECD Guidelines for Aquatic Ecotoxicity Testing:

o OECD 203: Fish, Acute Toxicity Test: This guideline details the methodology for determining
the acute lethal toxicity of substances to fish over a 96-hour exposure period.

o OECD 202: Daphnia sp., Acute Immobilisation Test: This protocol is used to assess the
acute toxicity of substances to daphnids (water fleas) by observing their immobilization after
48 hours of exposure.

o OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This test evaluates
the effects of a substance on the growth of freshwater microalgae over a 72-hour period.

Potential Mechanisms of Ecotoxicity

The ecotoxicity of disperse dyes, including Disperse Yellow 7, can be attributed to their
chemical structure and properties. As azo dyes, they can undergo reductive cleavage to form
potentially more toxic aromatic amines.[2] Studies on Disperse Yellow 7 have shown that it can
induce cellular stress and affect androgen-related gene transcription in amphibians.[3] The
lipophilic nature of disperse dyes also contributes to their potential for bioaccumulation in
aguatic organisms.

Conceptual Diagram of Potential Signaling Pathways Affected by Disperse Dye Ecotoxicity:
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Caption: Potential signaling pathways affected by disperse dye toxicity.
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In conclusion, the available data strongly suggests that Disperse Yellow 7 poses a significant
ecotoxicological risk, particularly to aquatic invertebrates and the early life stages of fish. Its
toxicity is comparable to or, in some cases, greater than other disperse dyes for which data is
available. The potential for bioaccumulation and the formation of toxic degradation products
further underscore the need for careful management and treatment of effluents containing this
and other disperse dyes. Further research to fill data gaps, particularly for algal species and
chronic fish toxicity, is recommended for a more complete risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b093087?utm_src=pdf-custom-synthesis
http://www.dergi-fytronix.com/index.php/jmed/article/download/201/225
https://www.researchgate.net/publication/288670398_Genotoxic_and_carcinogenic_products_arising_from_reductive_transformations_of_the_azo_dye_Disperse_Yellow_7
https://pubmed.ncbi.nlm.nih.gov/24467182/
https://pubmed.ncbi.nlm.nih.gov/24467182/
https://pubmed.ncbi.nlm.nih.gov/24467182/
https://www.benchchem.com/product/b093087#ecotoxicity-assessment-of-disperse-yellow-7-versus-other-disperse-dyes
https://www.benchchem.com/product/b093087#ecotoxicity-assessment-of-disperse-yellow-7-versus-other-disperse-dyes
https://www.benchchem.com/product/b093087#ecotoxicity-assessment-of-disperse-yellow-7-versus-other-disperse-dyes
https://www.benchchem.com/product/b093087#ecotoxicity-assessment-of-disperse-yellow-7-versus-other-disperse-dyes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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